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Compound of Interest

Compound Name: TC-2153

Cat. No.: B15616033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TC-2153 is a potent and selective inhibitor of the Striatal-Enriched protein tyrosine

Phosphatase (STEP), a brain-specific phosphatase that plays a crucial role in regulating

synaptic function.[1][2][3] Overactivity of STEP has been implicated in several neuropsychiatric

and neurodegenerative disorders, including Alzheimer's disease.[2][3][4] By inhibiting STEP,

TC-2153 promotes the tyrosine phosphorylation of key signaling proteins such as ERK1/2,

Pyk2, and the glutamate receptor subunit GluN2B, thereby modulating synaptic plasticity and

cognitive function.[2][3][5] These application notes provide a detailed protocol for the

preparation of a TC-2153 stock solution using Dimethyl Sulfoxide (DMSO) for use in in vitro

and in vivo research settings.

Physicochemical Properties and Storage
Recommendations
A comprehensive understanding of the physicochemical properties of TC-2153 is essential for

accurate and reproducible experimental results. The following table summarizes key

quantitative data for TC-2153.
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Property Value Source

Molecular Weight 355.89 g/mol [1]

Appearance Off-white to light yellow solid [1]

Solubility in DMSO 100 mg/mL (280.99 mM) [1]

Purity
>98% (typically assessed by

HPLC)
[6]

Storage of Powder -20°C, protected from light [6]

Stock Solution Storage -20°C or -80°C in aliquots [6][7]

Stock Solution Stability At least 6 months at -20°C [6]

Note: It is crucial to use freshly opened, anhydrous DMSO for preparing the stock solution, as

hygroscopic DMSO can significantly impact the solubility of the product.[1] To prevent

degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into single-use volumes.[6][7]

Experimental Protocol: Preparation of a 10 mM TC-
2153 Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of TC-2153 in DMSO.

This concentration is a common starting point for subsequent dilutions to achieve desired

working concentrations for various assays.

Materials:

TC-2153 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Equilibrate TC-2153 to Room Temperature: Before opening, allow the vial of TC-2153
powder to warm to room temperature to prevent condensation of moisture.

Weighing the Compound:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of TC-2153 powder into the tared tube. To prepare a

10 mM stock solution, the required mass can be calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /

1000 For 1 mL of a 10 mM solution: Mass (mg) = 10 mM x 1 mL x 355.89 g/mol / 1000 =

3.5589 mg

Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

TC-2153 powder.

To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO to 3.5589 mg of TC-2153.

Ensuring Complete Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.[6]

If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.

[6][7] Always check the product information for any temperature sensitivity.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use working volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[6]
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Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C, protected from light.[6][7]

Note on Final DMSO Concentration in Assays: High concentrations of DMSO can be toxic to

cells and may interfere with some biological assays.[6][8] It is critical to ensure that the final

concentration of DMSO in the experimental medium is kept to a minimum, typically below 0.1%

(v/v).[6] Always include a vehicle control (medium with the same final concentration of DMSO)

in your experiments.

Signaling Pathway and Experimental Workflow
TC-2153 exerts its effects by inhibiting the phosphatase activity of STEP. This leads to an

increase in the phosphorylation of several downstream targets, thereby modulating neuronal

signaling.

Downstream Effects

TC-2153

STEP
(Striatal-Enriched protein
tyrosine Phosphatase)

p-ERK1/2 (Tyr204/187) ↑

p-Pyk2 (Tyr402) ↑

p-GluN2B (Tyr1472) ↑
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Caption: Mechanism of action of TC-2153.

The following diagram illustrates the general workflow for preparing and using the TC-2153
stock solution in a typical cell-based assay.
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Caption: Workflow for stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15616033?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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